1-fluoro-3-isothiocyanato-2-methylbenzene

• IUPAC Name: 1-fluoro-3-isothiocyanato-2-methylbenzene
• InChI: InChI=1S/C8H6FNS/c1-6-7(9)3-2-4-8(6)10-5-11/h2-4H,1H3
• InChI Key: YZQYVLUFNMYFLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)N=C=S
• Molecular Formula: C8H6FNS
• DSSTOX Substance ID: DTXSID00374612
• Molecular Weight: 167.21 g/mol
• CAS No.: 363179-58-2

Description

1-Fluoro-3-isothiocyanato-2-methylbenzene is an aromatic compound featuring a fluorine atom at the 1-position, an isothiocyanate (-N=C=S) group at the 3-position, and a methyl (-CH₃) substituent at the 2-position of the benzene ring. This compound is primarily utilized as a building block in organic synthesis and pharmaceutical research. Its molecular formula is listed as C₆H₆ClFN₂O in Enamine Ltd’s Building Blocks Catalogue , though this formula raises questions due to the presence of chlorine (Cl) in a compound named as a fluoro derivative. Further clarification is required to resolve this discrepancy. The compound is assigned the identifier EN300-6769035 .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 1-fluoro-3-isothiocyanato-2-methylbenzene typically involves the reaction of 3-fluoro-2-methylaniline with thiophosgene. The reaction is carried out under controlled conditions to ensure the formation of the desired isothiocyanate product. The general reaction scheme is as follows:

$$\text{3-Fluoro-2-methylaniline} +$$3-Fluoro-2-methylaniline+

Biological Activity

1-Fluoro-3-isothiocyanato-2-methylbenzene, also known by its CAS number 363179-58-2, is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides a comprehensive overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

1-Fluoro-3-isothiocyanato-2-methylbenzene features a fluorine atom and an isothiocyanate group attached to a methyl-substituted benzene ring. The presence of these functional groups contributes to its unique chemical reactivity and biological interactions.

The biological activity of 1-fluoro-3-isothiocyanato-2-methylbenzene is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The isothiocyanate group can undergo nucleophilic attack, leading to modifications in cellular signaling pathways. Notably, it has been found to inhibit epidermal growth factor receptor (EGFR) mutations associated with several cancers, demonstrating significant potency in vitro with IC50 values below 5 nM for specific mutations .

Biological Activity Overview

Activity	Description
Anticancer Properties	Inhibits mutant EGFR pathways linked to lung adenocarcinoma and other cancers .
Antimicrobial Effects	Exhibits potential antimicrobial properties against various pathogens.
Cellular Potency	Shows selective antiproliferative effects in cell lines harboring specific mutations .

Case Study 1: Anticancer Activity

A study evaluated the efficacy of 1-fluoro-3-isothiocyanato-2-methylbenzene against lung adenocarcinoma cell lines with EGFR D770_N771ins SVD exon 20 insertion mutations. The compound demonstrated a robust inhibitory effect on cell proliferation, indicating its potential as a targeted therapy for resistant cancer forms.

Case Study 2: Antimicrobial Properties

Research conducted on the antimicrobial activity of isothiocyanates revealed that 1-fluoro-3-isothiocyanato-2-methylbenzene exhibited significant inhibition against Gram-positive bacteria. This suggests its utility as a lead compound for developing new antimicrobial agents.

Research Findings

Recent investigations into the structure-activity relationships (SAR) of isothiocyanates have highlighted the importance of the fluorine atom in enhancing biological activity. The presence of the fluorine atom appears to increase the compound's binding affinity to target proteins, thereby enhancing its efficacy in inhibiting cellular pathways involved in cancer progression .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural and Physical Properties

The following table compares 1-fluoro-3-isothiocyanato-2-methylbenzene with its closest analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Substituents (Positions)	Key Identifier
1-Fluoro-3-isothiocyanato-2-methylbenzene	C₆H₆ClFN₂O*	Not explicitly reported	Not available	1-F, 2-CH₃, 3-NCS	EN300-6769035
1-Chloro-3-isothiocyanato-2-methylbenzene	C₈H₆ClNS	183.66	19241-35-1	1-Cl, 2-CH₃, 3-NCS	BB01-8179
1-Chloro-3-isothiocyanato-2-methoxybenzene	C₈H₆ClNO₂S	Not explicitly reported	Not available	1-Cl, 2-OCH₃, 3-NCS	Georganics

*Note: The molecular formula for the fluoro derivative may contain discrepancies, as chlorine (Cl) is included in the formula despite the compound name specifying fluorine .

Fluorine vs. Chlorine Substituents

• This could enhance reactivity in nucleophilic addition reactions .
• Steric Impact : Both F and Cl are similar in size (van der Waals radii: F = 1.47 Å, Cl = 1.75 Å), so steric effects are minimal. However, chlorine’s larger size may slightly hinder access to the -NCS group in sterically demanding reactions .

Methyl vs. Methoxy Substituents

• Electron-Donating Effects : The methyl group (-CH₃) is weakly electron-donating via inductive effects, whereas the methoxy group (-OCH₃) is strongly electron-donating via resonance. This difference alters the electronic environment of the -NCS group, affecting its reactivity in cycloaddition or coupling reactions .

Isothiocyanate vs. Isocyanate Derivatives

lists benzene derivatives with isocyanate (-NCO) groups (e.g., [1195-45-5] and [51903-64-1]). Isothiocyanates (-NCS) exhibit higher nucleophilicity at the sulfur atom, making them more reactive toward amines and thiols compared to isocyanates, which react preferentially with alcohols and water .